Cas no 1803885-82-6 (7-Bromo-2-(difluoromethyl)benzo[d]oxazole)

• Product Name: 7-Bromo-2-(difluoromethyl)benzo[d]oxazole
• CAS No: 1803885-82-6
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• CID: 4819911
• Update Time: 2025-08-02

7-Bromo-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-(difluoromethyl)benzo[d]oxazole

• Inchi： 1S/C8H4BrF2NO/c9-4-2-1-3-5-6(4)13-8(12-5)7(10)11/h1-3,7H
• InChI Key： JYLQTPRRPNLFEI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(C(F)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 7-Bromo-2-(difluoromethyl)benzo[d]oxazole

Introduction to 7-Bromo-2-(difluoromethyl)benzo[d]oxazole (CAS No. 1803885-82-6)

7-Bromo-2-(difluoromethyl)benzo[d]oxazole (CAS No. 1803885-82-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom and a difluoromethyl group, which contribute to its diverse chemical and biological properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 7-Bromo-2-(difluoromethyl)benzo[d]oxazole.

Chemical Structure and Properties

7-Bromo-2-(difluoromethyl)benzo[d]oxazole is a member of the benzo[d]oxazole class of compounds. Its molecular formula is C₉H₅BrF₂N₂O, and it has a molecular weight of approximately 251.04 g/mol. The presence of the bromine atom and the difluoromethyl group imparts unique electronic and steric properties to the molecule. The bromine atom can serve as a handle for further functionalization, making it a valuable intermediate in synthetic chemistry. The difluoromethyl group, on the other hand, is known for its ability to modulate biological activity by affecting the conformational flexibility and lipophilicity of the molecule.

Synthesis Methods

The synthesis of 7-Bromo-2-(difluoromethyl)benzo[d]oxazole has been reported in several studies, with various approaches being employed to achieve high yields and purity. One common method involves the reaction of 7-bromo-2-bromomethylbenzo[d]oxazole with potassium fluoride or cesium fluoride in an appropriate solvent such as dimethyl sulfoxide (DMSO). This reaction leads to the formation of the difluoromethylated product through a nucleophilic substitution mechanism. Another approach involves the use of difluoroacetic acid or its derivatives in conjunction with a base such as potassium carbonate to achieve the desired substitution.

Biological Activities

7-Bromo-2-(difluoromethyl)benzo[d]oxazole has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits significant anti-cancer properties by targeting specific enzymes involved in cancer cell proliferation and survival. For instance, it has been found to inhibit the activity of kinases such as AKT and ERK, which are crucial for tumor growth and metastasis. Additionally, 7-Bromo-2-(difluoromethyl)benzo[d]oxazole has demonstrated potent anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Potential Applications in Medicinal Chemistry

The unique chemical structure and biological activities of 7-Bromo-2-(difluoromethyl)benzo[d]oxazole make it a promising candidate for various applications in medicinal chemistry. In cancer therapy, this compound can be used as a lead molecule for the development of novel anti-cancer drugs that target specific signaling pathways involved in tumor progression. Its ability to inhibit kinases such as AKT and ERK makes it particularly suitable for treating cancers that are driven by these enzymes. Furthermore, the anti-inflammatory properties of 7-Bromo-2-(difluoromethyl)benzo[d]oxazole suggest its potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

Clinical trials involving compounds derived from 7-Bromo-2-(difluoromethyl)benzo[d]oxazole are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later stages of clinical development.

In conclusion, 7-Bromo-2-(difluoromethyl)benzo[d]oxazole (CAS No. 1803885-82-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, we can expect to see more applications of this compound in treating various diseases and conditions.